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Compound of Interest

Compound Name:
Ethyl cyclohex-2-ene-1-

carboxylate

Cat. No.: B1657123 Get Quote

An In-depth Technical Guide to the Mass Spectrometry of Ethyl cyclohex-2-ene-1-
carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the mass spectrometry of ethyl cyclohex-2-ene-1-
carboxylate, a cyclic ester of interest in various chemical research domains. This document

outlines its core mass spectrometric characteristics, a plausible fragmentation pathway, and a

standard experimental protocol for its analysis.

Core Molecular Data
Ethyl cyclohex-2-ene-1-carboxylate has the molecular formula C₉H₁₄O₂ and a molecular

weight of approximately 154.21 g/mol .[1] Its exact mass is 154.099379685 Da.[1] This

information is fundamental for the interpretation of its mass spectrum, particularly for identifying

the molecular ion peak.

Electron Ionization Mass Spectrometry Analysis
Under electron ionization (EI), ethyl cyclohex-2-ene-1-carboxylate will undergo

fragmentation, yielding a characteristic mass spectrum. While a publicly available, validated

mass spectrum with quantitative abundance data is not readily accessible, a theoretical
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fragmentation pattern can be proposed based on established principles of mass spectrometry

for esters and cyclic alkenes.

Proposed Fragmentation Pathway
The fragmentation of the molecular ion (m/z 154) is expected to proceed through several key

pathways, including the loss of the ethoxy group, cleavage of the ester functional group, and

retro-Diels-Alder reaction of the cyclohexene ring.

A diagram illustrating the proposed fragmentation pathway is presented below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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